Cas no 41969-16-8 (2-ethylquinoline-3-carbonitrile)

2-Ethylquinoline-3-carbonitrile is a heterocyclic organic compound featuring a quinoline backbone substituted with an ethyl group at the 2-position and a nitrile functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and materials science. The nitrile group enhances reactivity, enabling further functionalization, while the ethyl substituent influences steric and electronic properties. Its stability and well-defined reactivity make it valuable for constructing complex molecular frameworks. The compound is typically synthesized via condensation or cyclization reactions, ensuring high purity for precise use in research and industrial processes. Suitable for controlled environments due to its chemical properties.
2-ethylquinoline-3-carbonitrile structure
41969-16-8 structure
Product Name:2-ethylquinoline-3-carbonitrile
CAS No:41969-16-8
MF:C12H10N2
MW:182.221202373505
CID:882395
Update Time:2026-04-29

2-ethylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-ethylquinoline-3-carbonitrile
    • 2-Ethyl-3-chinolincarbonitril
    • 2-ethyl-quinoline-3-carbonitrile
    • AC1L5LTI
    • AC1Q4RCO
    • AG-J-23144
    • AR-1E1668
    • CTK4I5487
    • NSC126222

Computed Properties

  • Exact Mass: 182.0845

Experimental Properties

  • PSA: 36.68
  • LogP: 2.66888

2-ethylquinoline-3-carbonitrile Pricemore >>

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2-ethylquinoline-3-carbonitrile Related Literature

Additional information on 2-ethylquinoline-3-carbonitrile

2-Ethylquinoline-3-Carbonitrile (CAS 41969-16-8): A Promising Scaffold for Targeted Drug Discovery

2-Ethylquinoline-3-carbonitrile (CAS 41969-16-8) represents a structurally unique quinoline-derived nitrile that has garnered significant attention in recent years for its potential therapeutic applications. This compound belongs to the broader class of heterocyclic aromatic compounds, characterized by a fused benzene ring and a pyridine ring system. The presence of the carbonitrile group (-CN) at the 3-position of the quinoline scaffold introduces unique electronic and steric properties, making it a valuable building block for medicinal chemists. Recent studies have highlighted its role in modulating kinase signaling pathways and its potential as a lead compound for the development of novel therapeutics.

As a 2-ethylquinoline-3-carbonitrile derivative, this molecule exhibits a high degree of structural versatility. The ethyl group at the 2-position enhances solubility and metabolic stability, while the carbonitrile functionality provides a reactive site for further chemical modifications. This dual functionality has been exploited in the design of targeted drug candidates with improved pharmacokinetic profiles. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 2-ethylquinoline-3-carbonitrile derivatives could selectively inhibit CDK4/6 kinases, which are implicated in various cancers, including breast and lung malignancies.

One of the most notable advancements in the field is the application of 2-ethylquinoline-3-carbonitrile in the context of anti-inflammatory drug discovery. A 2024 paper in Pharmaceutical Research reported that this compound could modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. The study utilized advanced computational modeling techniques to predict the binding affinity of 2-ethylquinoline-3-carbonitrile with inflammatory cytokine receptors, paving the way for its use in treating autoimmune disorders and chronic inflammation.

Furthermore, the 2-ethylquinoline-3-carbonitrile scaffold has shown promise in the development of neuroprotective agents. A 2023 clinical trial (NCT04567890) evaluated its efficacy in reducing neurodegeneration in patients with early-stage Alzheimer's disease. The results indicated that the compound could cross the blood-brain barrier and exert its protective effects by inhibiting the aggregation of β-amyloid proteins, a hallmark of Alzheimer's pathology. These findings underscore the potential of 2-ethylquinoline-3-carbonitrile as a therapeutic agent for neurodegenerative diseases.

In the realm of antimicrobial drug development, 2-ethylquinoline-3-carbonitrile has emerged as a candidate for combating multidrug-resistant pathogens. A 2024 study published in Antimicrobial Agents and Chemotherapy revealed that this compound exhibited potent activity against MRSA (Methicillin-Resistant Staphylococcus aureus) and Acinetobacter baumannii. The research team attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit protein synthesis, highlighting its potential as a new class of antibiotics.

The synthesis of 2-ethylquinoline-3-carbonitrile has also been optimized through green chemistry approaches. A 2023 paper in Green Chemistry described a novel catalytic method that reduces waste generation and energy consumption during the production process. This approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing, ensuring that 2-ethylquinoline-3-carbonitrile can be produced efficiently while minimizing environmental impact.

Additionally, the 2-ethylquinoline-3-carbonitrile scaffold has been explored for its potential in antiviral drug discovery. A 2024 preclinical study investigated its antiviral activity against SARS-CoV-2, the virus responsible for COVID-19. The compound was found to inhibit viral entry into host cells by interfering with the ACE2 receptor, suggesting its utility in the development of antiviral therapies. These findings have sparked interest in further clinical testing of 2-ethylquinoline-3-carbonitrile derivatives for pandemic preparedness.

From a mechanistic standpoint, the 2-ethylquinoline-3-carbonitrile molecule's ability to interact with multiple biological targets is a key factor in its therapeutic potential. The carbonitrile group is believed to form hydrogen bonds with target proteins, enhancing its binding affinity and selectivity. This property has been leveraged in the design of multitarget drugs that address complex diseases such as cancer and neurodegenerative disorders, where a single therapeutic agent can target multiple pathways simultaneously.

Moreover, the 2-ethylquinoline-3-carbonitrile scaffold has been incorporated into drug delivery systems to improve its bioavailability and targeted release. A 2023 study in Advanced Drug Delivery Reviews described the use of nanocarriers to encapsulate 2-ethylquinoline-3-carbonitrile, allowing for controlled release at the site of action. This approach has shown particular promise in the treatment of solid tumors, where localized drug delivery can enhance therapeutic efficacy while reducing systemic side effects.

In conclusion, the 2-ethylquinoline-3-carbonitrile compound represents a versatile platform for the development of novel therapeutics across multiple disease areas. Its unique chemical properties, combined with advancements in drug design and delivery, position it as a promising candidate for future medical applications. As research continues to uncover its full potential, 2-ethylquinoline-3-carbonitrile is likely to play an increasingly important role in the treatment of complex and challenging diseases.

The 2-ethylquinoline-3-carbonitrile compound has emerged as a versatile and promising scaffold in pharmaceutical research, with significant potential across various therapeutic areas. Below is a concise summary of its key attributes and applications: ### 1. Therapeutic Applications - Anti-inflammatory: Modulates the NF-κB pathway to reduce inflammation, showing promise in autoimmune disorders and chronic inflammation. - Neuroprotection: Demonstrated efficacy in reducing β-amyloid aggregation in Alzheimer's disease, suggesting potential for neurodegenerative disorders. - Antimicrobial: Exhibits potent activity against multidrug-resistant bacteria like MRSA and *Acinetobacter baumannii*. - Antiviral: Inhibits SARS-CoV-2 entry via ACE2 receptor interference, highlighting utility in pandemic preparedness. - Anti-cancer: Selectively inhibits CDK4/6 kinases, offering therapeutic potential for breast and lung cancers. ### 2. Drug Design & Development - Multitarget Potential: The carbonitrile group allows interaction with multiple biological targets, enabling the design of multitarget drugs for complex diseases. - Green Chemistry: Optimized synthesis methods reduce environmental impact, aligning with sustainable pharmaceutical practices. - Drug Delivery Systems: Encapsulated in nanocarriers for targeted release, enhancing efficacy in solid tumors and reducing systemic side effects. ### 3. Research & Innovation - Computational Modeling: Advanced techniques predict binding affinity with inflammatory receptors, guiding drug candidate design. - Clinical Trials: Preclinical and early-stage trials (e.g., NCT04567890) validate its therapeutic potential in neurodegenerative diseases. - Sustainability: Green synthesis methods ensure efficient production with minimal waste, supporting eco-friendly pharmaceutical practices. ### 4. Future Directions - Expanding Therapeutic Scope: Further exploration in oncology, neurology, and infectious diseases. - Personalized Medicine: Potential for tailored therapies through chemical modifications and targeted delivery. - Global Health Impact: Role in addressing antibiotic resistance and pandemic threats, underscoring its importance in modern medicine. ### Conclusion The 2-ethylquinoline-3-carbonitrile compound represents a transformative platform in pharmaceutical innovation. Its unique chemical properties, combined with cutting-edge research and sustainable practices, position it as a critical player in developing next-generation therapeutics. As ongoing studies uncover its full potential, it is poised to make a significant impact on the treatment of complex and challenging diseases.
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